Cas no 1391732-36-7 (5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid)

• Product Name: 5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid
• CAS No: 1391732-36-7
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 4593393
• Update Time: 2025-07-23

5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid
• AM805067
• 5-(tert-butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylicacid

• Inchi： 1S/C14H21N3O4/c1-5-17-7-9-6-16(13(20)21-14(2,3)4)8-10(12(18)19)11(9)15-17/h7,10H,5-6,8H2,1-4H3,(H,18,19)
• InChI Key： JKSPRTWPBWKBOR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2=CN(CC)N=C2C(C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 421
• XLogP3: 0.5
• Topological Polar Surface Area: 84.7

Additional information on 5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid

Introduction to 5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid (CAS No. 1391732-36-7) and Its Emerging Applications in Chemical Biology

5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid, identified by the CAS number 1391732-36-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the pyrazolopyridine class of scaffolds, which are known for their broad spectrum of biological activities and utility in medicinal chemistry. The presence of a tert-butoxycarbonyl (Boc) protecting group at the 5-position and an ethyl substituent at the 2-position contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential lead compound for therapeutic development.

The pyrazolo[4,3-c]pyridine core is a privileged structure that has been extensively explored for its pharmacological potential. This scaffold is found in several bioactive molecules that exhibit diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer activities. The Boc-protected carboxylic acid moiety at the 7-position not only enhances the stability of the compound during synthetic transformations but also provides a handle for further functionalization via coupling reactions with amines or other nucleophiles. This feature makes it particularly useful in the synthesis of peptidomimetics and other bioconjugates.

In recent years, there has been growing interest in 5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid due to its potential as a building block in the development of novel therapeutic agents. One of the most compelling areas of research involves its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. The ability to modulate these interactions with small molecules has opened up new avenues for drug discovery.

Recent studies have demonstrated that derivatives of pyrazolopyridine scaffolds can effectively disrupt PPIs by binding to specific pockets on the target proteins. The structural features of 5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid, such as its rigid bicyclic framework and hydrogen bonding capabilities provided by the pyrazole ring, make it an ideal candidate for designing PPI inhibitors. Additionally, the Boc protecting group allows for selective deprotection under mild acidic conditions, facilitating late-stage diversification without compromising the integrity of other functional groups.

The compound has also shown promise in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell proliferation, differentiation, and survival. Dysregulation of kinase activity is often associated with cancer and other diseases. By leveraging the pyrazolopyridine core as a pharmacophore, researchers have designed molecules that can selectively inhibit specific kinases without affecting others. For instance, modifications to the 2-ethyl substituent have been shown to enhance binding affinity to certain kinase domains while maintaining selectivity over closely related enzymes.

Another area where 5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid has found utility is in the synthesis of protease inhibitors. Proteases are enzymes that cleave peptide bonds and are involved in various physiological processes. Inhibiting specific proteases has therapeutic implications in conditions such as HIV infection (e.g., HIV protease inhibitors) and cancer (e.g., matrix metalloproteinase inhibitors). The structural versatility of this compound allows chemists to modulate key interactions with protease active sites by introducing various substituents while retaining its core pharmacophoric features.

The Boc protecting group at the 7-position also plays a crucial role in stabilizing reactive intermediates during synthetic routes. This protection-deprotection strategy is widely used in organic synthesis to control reaction outcomes and ensure high yields. The stability provided by the Boc group allows for multiple synthetic steps to be performed without interference from acidic hydrolysis or other side reactions.

Recent advances in computational chemistry have further enhanced the utility of 5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine-7-carboxylic acid as a scaffold for drug discovery. Molecular docking studies have been employed to predict binding modes and affinities between this compound and target proteins. These computational approaches have accelerated lead optimization efforts by identifying promising analogs with improved pharmacokinetic profiles.

The synthetic accessibility of this compound also contributes to its appeal in medicinal chemistry. Efficient synthetic routes have been developed that allow for scalable production under controlled conditions. These methods often involve multi-step sequences starting from commercially available precursors such as ethyl acetoacetate or malononitrile derivatives. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the pyrazolopyridine core with high regioselectivity.

In conclusion,5-(tert-Butoxycarbonyl)-2-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,c]pyridinecarboxylic acid (CAS No. 1391732367) represents a versatile scaffold with significant potential in drug discovery applications across multiple therapeutic areas including oncology,protein-protein interaction modulation,and protease inhibition Its structural features,functional group compatibility,and synthetic accessibility make it an invaluable tool for medicinal chemists seeking novel bioactive molecules.